Cas no 105191-11-5 (2-formyl-1H-indole-5-carbonitrile)

• Product Name: 2-formyl-1H-indole-5-carbonitrile
• CAS No: 105191-11-5
• MF: C₁₀H₆N₂O
• MW: 170.16744184494
• CID: 1151132
• PubChem ID: 11579193
• Update Time: 2025-11-02

2-formyl-1H-indole-5-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-5-carbonitrile, 2-formyl-
• 5-cyano-indole-2-carbaldehyde
• 2-formyl-1H-indole-5-carbonitrile
• CS-0448531
• 105191-11-5
• JKTIDDAYCYZLHY-UHFFFAOYSA-N
• DB-368659
• SCHEMBL1420675

• Inchi： 1S/C10H6N2O/c11-5-7-1-2-10-8(3-7)4-9(6-13)12-10/h1-4,6,12H
• InChI Key： JKTIDDAYCYZLHY-UHFFFAOYSA-N
• SMILES： O=CC1=CC2C=C(C#N)C=CC=2N1

Computed Properties

• Exact Mass: 170.048012819g/mol
• Monoisotopic Mass: 170.048012819g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 56.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles

Additional information on 2-formyl-1H-indole-5-carbonitrile

Exploring the Versatile Applications and Properties of 2-Formyl-1H-Indole-5-Carbonitrile (CAS No. 105191-11-5)

2-Formyl-1H-indole-5-carbonitrile (CAS No. 105191-11-5) is a highly specialized organic compound that has garnered significant attention in pharmaceutical and material science research. This compound, characterized by its unique indole core functionalized with a formyl group and a nitrile group, serves as a critical intermediate in the synthesis of various bioactive molecules. Its molecular structure, C₁₀H₆N₂O, offers versatile reactivity, making it valuable for drug discovery and organic synthesis applications.

The growing interest in 2-formyl-1H-indole-5-carbonitrile is partly due to its role in developing anticancer agents and neuroprotective compounds. Researchers have explored its potential in inhibiting key enzymes involved in tumor growth, aligning with current trends in targeted cancer therapies. Additionally, its structural similarity to naturally occurring indole alkaloids makes it a promising candidate for central nervous system (CNS) drug development, addressing the rising demand for treatments related to neurodegenerative diseases.

From a synthetic chemistry perspective, 2-formyl-1H-indole-5-carbonitrile is prized for its reactivity in multicomponent reactions and palladium-catalyzed couplings. These reactions are essential for constructing complex molecular architectures, which are often required in modern medicinal chemistry. The compound's nitrile group can be easily transformed into various functional groups, such as carboxylic acids or amides, enhancing its utility in structure-activity relationship (SAR) studies.

Recent advancements in green chemistry have also highlighted the potential of 2-formyl-1H-indole-5-carbonitrile as a building block for sustainable synthesis. Its compatibility with microwave-assisted reactions and catalyst-free conditions aligns with the industry's shift toward environmentally friendly processes. This aspect is particularly relevant given the increasing regulatory pressure to reduce hazardous waste in chemical manufacturing.

In the field of material science, 2-formyl-1H-indole-5-carbonitrile has shown promise in the development of organic semiconductors and luminescent materials. Its conjugated system and electron-withdrawing groups make it suitable for designing optoelectronic devices, such as OLEDs and sensors. This application is gaining traction as the demand for flexible and energy-efficient displays continues to rise.

For researchers and manufacturers seeking high-quality 2-formyl-1H-indole-5-carbonitrile, it is crucial to consider factors such as purity levels, storage conditions, and supplier reliability. The compound is typically supplied as a crystalline solid with a purity of ≥98%, and proper storage under inert conditions is recommended to maintain its stability. Analytical techniques like HPLC and NMR spectroscopy are commonly used to verify its quality.

As the scientific community continues to explore the potential of 2-formyl-1H-indole-5-carbonitrile, its applications are expected to expand further. Ongoing research into its biological activities and material properties will likely uncover new opportunities in drug development and advanced materials. For those interested in this compound, staying updated with the latest scientific literature and patent filings is essential to leverage its full potential.